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Compound of Interest

Compound Name: C14H12Br3NO

Cat. No.: B12637639

A thorough review of scientific literature and chemical databases reveals no specific, well-
documented compound with the molecular formula C14H12Br3NO that possesses established
applications in the field of materials science.

Extensive searches for this formula have not yielded a common chemical name, structure, or
any associated research pertaining to its synthesis, properties, or use in materials science
applications. It is possible that this chemical formula corresponds to a highly novel or
specialized compound not yet described in publicly accessible literature, or that the formula
provided may contain a typographical error.

Given the absence of verifiable data, it is not possible to provide the requested detailed
Application Notes, Experimental Protocols, quantitative data tables, or visualizations for a
compound with the formula C14H12Br3NO. The generation of such specific and technical
content requires a foundation of published research and experimental data, which is not
available for this particular molecular formula in the context of materials science.

Researchers, scientists, and drug development professionals interested in compounds with
similar elemental compositions (i.e., brominated, nitrogen-containing aromatic compounds) are
encouraged to search for literature on related chemical structures or functional motifs that are
known to have applications in areas such as:

o Flame Retardants: Brominated compounds are widely used as flame retardants in polymers.
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e Organic Electronics: Functionalized aromatic amines and amides can be investigated for
their potential as charge-transporting or light-emitting materials.

» High Refractive Index Polymers: The incorporation of heavy atoms like bromine can increase
the refractive index of polymers.

e Precursors for Advanced Materials: Such compounds could potentially serve as monomers
or precursors for the synthesis of more complex materials.

To proceed with a more targeted inquiry, it would be necessary to have a specific chemical
name, CAS number, or a defined chemical structure rather than just the molecular formula.
Without this information, no specific applications, protocols, or data can be provided.

 To cite this document: BenchChem. [Application Notes and Protocols for C14H12Br3NO in
Materials Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12637639#application-of-c14h12br3no-in-materials-
science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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